1-(1-Ethoxyallyl)-1H-benzotriazole

• IUPAC Name: 1-(1-ethoxyprop-2-enyl)benzotriazole
• InChI: InChI=1S/C11H13N3O/c1-3-11(15-4-2)14-10-8-6-5-7-9(10)12-13-14/h3,5-8,11H,1,4H2,2H3
• InChI Key: TYCUMVDXXCVZCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C=C)N1C2=CC=CC=C2N=N1
• Molecular Formula: C11H13N3O
• DSSTOX Substance ID: DTXSID30404279
• Molecular Weight: 203.24 g/mol
• CAS No.: 161607-20-1

Description

1-(1-Ethoxyallyl)-1H-benzotriazole is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Presence and Human Exposure

1-(1-Ethoxyallyl)-1H-benzotriazole, as a derivative of benzotriazole (BTR), is extensively utilized in various industrial and consumer products. The widespread use has led to the omnipresence of BTR derivatives in the environment, particularly noted in plastics, dishwasher detergents, de-icing/anti-icing fluids, and dry cleaning equipment. Human exposure to BTRs and BTHs, although not fully understood, has been confirmed through detection in human urine across several countries, signifying their widespread distribution and potential bioaccumulation (Asimakopoulos et al., 2013).

Degradation and Environmental Impact

The robust chemical nature of BTRs poses a significant challenge in their elimination from wastewater. Studies have delved into the degradation of 1H-benzotriazole, revealing that traditional wastewater treatment processes, particularly biological methods, are not entirely effective in their removal. Innovative and eco-friendly treatment methods like ultraviolet activating persulfate (UV/PS) have been evaluated, demonstrating their effectiveness in degrading 1H-benzotriazole and reducing its toxicity, as observed through downregulation of stress resistance proteins in model organisms exposed to degradation products (Ye et al., 2018). Moreover, the biotransformation of benzotriazoles has been explored, highlighting various biological degradation mechanisms and the formation of transformation products, which are also found in wastewater effluents, emphasizing the environmental relevance of these compounds (Huntscha et al., 2014).

Phototransformation and Isotope Analysis

This compound, part of the broader family of benzotriazoles, has been extensively studied for its environmental fate, particularly its resistance to biodegradation and hydrolysis. Investigations into its phototransformation mechanisms using multi-element compound-specific isotope analysis (CSIA) revealed intricate pathways involving direct photolysis and indirect photolysis induced by OH radicals. These findings underscore the compound's persistence and the potential transformations it undergoes in aquatic environments, providing insights into tracking its degradation pathways (Wu et al., 2021).

Mechanism of Action

The mechanism of action would depend on the specific application of “1-(1-Ethoxyallyl)-1H-benzotriazole”. For example, if it’s used as a solvent, its mechanism of action would involve dissolving or suspending other substances.